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Compound of Interest

Compound Name:
Methyl 2-(4-

hydroxyphenoxy)acetate

CAS No.: 70067-75-3

Cat. No.: B1268873 Get Quote

Strategic Risk Assessment & Chemical Behavior
As a Senior Application Scientist, I prioritize understanding the mechanism of hazard over rote

memorization. Methyl 2-(4-hydroxyphenoxy)acetate is an ester derivative of

hydroquinone/phenoxyacetic acid. While often handled as a stable intermediate in drug

discovery, its disposal profile is governed by two chemical realities:

Ester Hydrolysis: Under basic conditions (or enzymatic activity in waste streams), the methyl

ester linkage hydrolyzes, releasing methanol and (4-hydroxyphenoxy)acetic acid. The latter

retains phenolic properties, necessitating strict segregation from strong oxidizers to prevent

the formation of quinones or exothermic polymerization.

Physical State: Typically a solid at room temperature (Melting Point ~55-58°C), it is often

generated in solution during synthesis. Your disposal path depends entirely on whether the

waste is the isolated solid or the mother liquor.

Hazardous Profile Summary
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Parameter Specification Operational Implication

CAS Number 70067-75-3
Unique identifier for waste

manifesting.

GHS Classification Irritant (Cat 2)
Causes skin/eye irritation

(H315, H319).

Reactivity Ester / Phenolic Ether
Incompatible with strong bases

and strong oxidizers.[1][2]

RCRA Status (US) Non-Listed

Not P- or U-listed. Regulate as

"Hazardous Waste" due to

toxicity/irritant characteristics.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for organic esters, which can permeate latex networks.

Hand Protection: Nitrile rubber (minimum thickness 0.11 mm) is required. For prolonged

contact or spill cleanup, upgrade to "Silver Shield" or laminate gloves.

Respiratory: If handling the dry powder outside a fume hood (not recommended), a N95

particulate respirator is the absolute minimum; a half-mask with P100/OV cartridges is

preferred.

Eye Protection: Chemical splash goggles are mandatory. Safety glasses with side shields

offer insufficient protection against fine powder migration or splashes.

Disposal Workflow & Decision Logic
The following self-validating system ensures compliance with EPA/RCRA standards (or

equivalent local regulations).

Protocol A: Solid Waste (Isolated Compound)
Applicable for: Expired reagents, spill cleanup debris, contaminated weighing boats.
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Containment: Do not throw loose powder into the trash. Collect the solid in a sealable, wide-

mouth HDPE jar or double-bag in clear polyethylene bags (minimum 4 mil thickness).

Labeling: Label as "Hazardous Waste - Solid, Organic." Explicitly list constituents: "Methyl 2-
(4-hydroxyphenoxy)acetate, 95%."

Segregation: Keep separate from "Oxidizing Solids" to prevent potential ignition.

Protocol B: Liquid Waste (Mother Liquors/Solvents)
Applicable for: Reaction mixtures, HPLC effluent.

Solvent Characterization: Determine the primary solvent.

If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

If Non-Halogenated (Methanol, Ethyl Acetate): Segregate into Non-Halogenated Organic

Waste.

pH Check: Ensure the waste stream is not strongly basic (pH > 10). High pH accelerates

hydrolysis, potentially increasing pressure in the container due to methanol release or heat

generation. Neutralize to pH 6-8 if necessary before bottling.

Container: Use chemically resistant HDPE carboys. Avoid glass for floor storage to reduce

breakage risk.

Visualized Disposal Logic
The following diagram illustrates the critical decision nodes for disposing of this specific

chemical.
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Waste Generation:
Methyl 2-(4-hydroxyphenoxy)acetate

Determine Physical State

Solid / Debris

 Powder/Wipes

Liquid Solution
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Double Bag (4 mil Poly)
or HDPE Jar
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(Toxic/Irritant)

Destruction via Incineration

Check Solvent Type

Halogenated Stream
(e.g., DCM)

 Contains Cl/Br/F

Non-Halogenated Stream
(e.g., MeOH, EtOAc)

 No Halogens

Label: Haz Waste - Organic Liquid
(List all solvents + solute)

Fuel Blending / Incineration
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Caption: Decision tree for segregation of Methyl 2-(4-hydroxyphenoxy)acetate waste

streams to ensure RCRA compliance.

Emergency Procedures: Spills & Exposure
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In the event of a spill, the primary risk is not acute lethality, but widespread contamination and

irritation.

Spill Cleanup Protocol
Isolate: Evacuate the immediate area (10-foot radius).

PPE Up: Don nitrile gloves, goggles, and a lab coat.[3]

Containment:

Solid Spill: Do not dry sweep (creates dust).[4] Cover with wet paper towels or use a

HEPA-filtered vacuum dedicated to hazardous materials.

Liquid Spill: Absorb with vermiculite or sand.[5] Do not use combustible materials (like

sawdust) if the solvent carrier is flammable.

Decontamination: Wash the surface with a dilute soap solution. Avoid using strong bleach

immediately, as it may react with phenolic residues; use a surfactant-based cleaner first.

First Aid Measures
Eye Contact: Immediately flush with water for 15 minutes.[2][4][6] The ester can hydrolyze on

the moist surface of the eye, causing sustained irritation.

Skin Contact: Wash with soap and water.[1][2][4][7] Do not use ethanol or solvents to wash

skin, as this increases transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. ehs.berkeley.edu [ehs.berkeley.edu]

3. ehs.umich.edu [ehs.umich.edu]

4. echemi.com [echemi.com]

5. chemistry.unm.edu [chemistry.unm.edu]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. lsuhsc.edu [lsuhsc.edu]

To cite this document: BenchChem. [Operational Guide: Methyl 2-(4-
hydroxyphenoxy)acetate Handling & Disposal]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1268873#methyl-2-4-hydroxyphenoxy-acetate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

